Cas no 2227206-65-5 (5-Chloro-2-fluoropyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-2-fluoropyrazolo[1,5-a]pyrimidine
• CAS No: 2227206-65-5
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 5711520
• PubChem ID: 134819151
• Update Time: 2026-03-11

5-Chloro-2-fluoropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoropyrazolo[1,5-a]pyrimidine
• 2227206-65-5
• AS-79606
• SY324124
• MFCD31697857
• P18853
• Pyrazolo[1,5-a]pyrimidine, 5-chloro-2-fluoro-
• SCHEMBL25331126
• 5-Chloro-2-fluoropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H3ClFN3/c7-4-1-2-11-6(9-4)3-5(8)10-11/h1-3H
• InChI Key： UXMFYBHMLSTIGE-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC(=N2)F)N=1

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: -1.67±0.40(Predicted)